Cas no 67043-08-7 (Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]-)

• Product Name: Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]-
• CAS No: 67043-08-7
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 4126885
• PubChem ID: 4101508
• Update Time: 2025-10-29

Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]-
• 1-[4-(1-imino-2,3-dihydro-1H-isoindol-2-yl)phenyl]ethan-1-one
• 67043-08-7
• SCHEMBL11666114
• starbld0036837
• EN300-399564
• 1-(4-(1-Iminoisoindolin-2-yl)phenyl)ethan-1-one
• 1-[4-(3-imino-1H-isoindol-2-yl)phenyl]ethanone
• SR-01000004684
• SR-01000004684-1

• Inchi： 1S/C16H14N2O/c1-11(19)12-6-8-14(9-7-12)18-10-13-4-2-3-5-15(13)16(18)17/h2-9,17H,10H2,1H3
• InChI Key： FTPNYCSRDTUAEF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N2CC3=C(C2=N)C=CC=C3)C=C1)C

Computed Properties

• Exact Mass: 250.110613074Da
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]-

Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]- (CAS No. 67043-08-7): A Comprehensive Overview

Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]-, identified by its CAS number 67043-08-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its unique structural features and potential biological activities. The compound's molecular structure incorporates a phenyl ring substituted with a 1,3-dihydro-1-imino-2H-isoindol-2-yl moiety, which contributes to its distinctive chemical properties and reactivity.

The< strong>Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]- molecule exhibits a rich chemical profile that makes it a valuable scaffold for the development of novel bioactive molecules. The presence of the imino group and the isoindolyl ring system suggests potential interactions with various biological targets, including enzymes and receptors. These features have prompted extensive investigation into its pharmacological properties and potential therapeutic applications.

Recent research has highlighted the< strong>CAS No. 67043-08-7 compound's role in exploring new avenues for drug discovery. Studies have demonstrated its ability to modulate specific enzymatic pathways and interact with biological receptors in a manner that could be exploited for therapeutic benefit. For instance, preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways.

The structural complexity of Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]-, presents both challenges and opportunities for medicinal chemists. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to access this molecule efficiently.

In addition to its synthetic significance, the< strong>biological activity of this compound has been a focal point of investigation. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The isoindolyl moiety, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug-like molecules.

The< strong>CAS No. 67043-08-7 compound's versatility has also led to its exploration in various disease models. Preclinical studies have suggested that it may have applications in treating conditions related to dysregulated cellular signaling. By modulating key enzymatic pathways, this compound could potentially restore normal cellular function and provide therapeutic relief.

The development of novel pharmaceutical agents often involves the optimization of lead compounds like Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-yl)phenyl]-. Structural modifications can be made to enhance potency, selectivity, and pharmacokinetic properties. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising derivatives of this compound.

The< strong>pharmacological profile of this compound continues to be an area of active research. Investigations into its mechanism of action are crucial for understanding how it interacts with biological targets and produces its observed effects. This knowledge is essential for guiding further development efforts and ensuring that the compound's potential is fully realized.

The< strong>CAS No. 67043-08-7 molecule also represents an important example of how structural diversity can lead to novel bioactivities. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts. By leveraging the inherent properties of this compound, researchers can develop new therapeutic strategies targeting a wide range of diseases.

In conclusion, Ethanone, 1-[4-(1,3-dihydro-1-imino-2H-isoindol-2-y]phenyl]- (CAS No. 67043--08--7) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse biological activities make it a valuable tool for exploring new therapeutic interventions. As research continues to uncover its full potential, this molecule is likely to play an increasingly important role in the development of novel drugs.